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Technical Support Center: Wolframite Grinding
Welcome to the technical support center for researchers and scientists. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

encountered during the grinding of wolframite ore, with a specific focus on minimizing the

production of tungsten slime.

Frequently Asked Questions (FAQs)
Q1: What is tungsten slime and why is it problematic?
Tungsten slime refers to the generation of extremely fine mineral particles (e.g., <20 μm) during

the grinding process.[1] Wolframite is a brittle mineral, making it susceptible to over-grinding,

which leads to the formation of these slimes.[2][3][4] This is problematic because the fine and

ultrafine fractions of wolframite are difficult to recover using conventional gravity separation

methods, leading to significant tungsten losses in tailings.[2][5][6]

Q2: Which type of grinding mill is best for minimizing
slime production?
For grinding brittle minerals like wolframite, a rod mill is often recommended over a ball mill.[2]

[3] Rod mills provide a more uniform particle size distribution and help prevent over-crushing

and over-grinding, which are primary causes of slime generation.[4][7] Grate-discharge type

rod mills are particularly effective where over-grinding is a serious concern.[7]
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Q3: Should I use wet or dry grinding for wolframite?
Wet grinding is generally preferred for wolframite. The key advantages of wet grinding in this

context include:

Finer Particle Size Achievement: Wet milling can produce finer particles when necessary for

liberation.[8][9]

Temperature Control: The liquid acts as a coolant, preventing material overheating.[8]

Introduction of Reagents: It allows for the easy introduction of chemical additives, such as

dispersants, which can help control slime properties.[10]

Reduced Dust: This creates a safer and cleaner working environment.[8]

While dry grinding can be faster and more cost-effective in some scenarios, the benefits of wet

grinding in controlling particle size and allowing for chemical modification are crucial for

minimizing tungsten slime issues.[8][10]

Q4: How do grinding process parameters affect slime
generation?
Several parameters significantly influence the grinding process and, consequently, slime

production. Optimizing these is critical.[11]

Grinding Time: This is a highly significant factor. Excessive grinding time directly leads to the

over-grinding of liberated minerals, increasing the yield of ultrafine particles.[12][13]

Grinding Concentration (Pulp Density): The solid concentration in the mill affects the

viscosity of the slurry and the grinding efficiency. An optimal concentration must be

determined experimentally.[13]

Mill Filling Rate: The volume of the mill occupied by the grinding media impacts the grinding

action (attrition vs. impact) and efficiency.[12]

Mill Rotational Speed: This parameter has a less significant effect compared to time and

filling rate but still contributes to the overall grinding efficiency.[12][13]
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Troubleshooting Guide
Problem: My tungsten recovery rate is low, and I
observe a high quantity of fine particles in the tailings.
This issue is a classic symptom of excessive slime production during the grinding stage. Below

are potential causes and solutions.
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Potential Cause Recommended Solution

Over-grinding

Wolframite's brittle nature means it can be easily

crushed into fine slimes.[2][3] Reduce grinding

time and consider a staged grinding approach.

In staged grinding, the ore is ground in stages,

with separation steps (like jigging) in between to

remove liberated tungsten minerals early,

preventing them from being over-ground in

subsequent stages.[3][7][14]

Incorrect Mill Type

Ball mills can exacerbate the over-grinding of

brittle minerals. If you are using a ball mill,

consider switching to a rod mill, which is known

to produce a more uniform particle size and

reduce the creation of fines.[2][4]

Sub-optimal Particle Size

Grinding too finely in an attempt to achieve full

liberation can be counterproductive, as it

increases slime losses.[2][15] An optimal

grinding fineness for one process was

determined to be -74 μm with a content of 46%

to maintain high recovery rates.[2] The ideal

particle size distribution must balance mineral

liberation with recovery efficiency.[16]

Pulp Aggregation/Flocculation

Fine particles can aggregate, trapping valuable

minerals and making separation difficult. The

use of a dispersant, such as sodium silicate,

during wet grinding can prevent this. Sodium

silicate helps disperse siliceous gangue and

slimes by altering the surface charge of

particles, leading to electrostatic repulsion.[17]

[18]

Experimental Protocols
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Protocol: Evaluating Grinding Methods to Minimize
Slime
This protocol outlines a single-factor test to compare different grinding conditions.

Objective: To determine the optimal grinding method (e.g., rod vs. ball mill) and parameters

(e.g., grinding time) that minimize the production of tungsten slime (<20 μm fraction) while

achieving adequate mineral liberation.

Methodology:

Sample Preparation:

Obtain a representative sample of crushed wolframite ore.

Use a jaw crusher to reduce the ore to a consistent feed size (e.g., -5 mm).[19]

Split the sample into multiple identical sub-samples for each experimental run to ensure

consistency.

Grinding Test:

Setup: Prepare both a laboratory-scale rod mill and a ball mill.

Parameters: Define a set of parameters to test. Start with grinding time as the primary

variable (e.g., 4, 6, 8, 10 minutes).[12] Keep other parameters constant:

Mill Rotational Speed: 60% of critical speed.[12]

Mill Filling Rate: 35%.[12]

Grinding Concentration (for wet grinding): 70% solids by weight.[13]

Execution: For each mill type, perform grinding runs for each specified time interval. If

testing additives, prepare a solution (e.g., sodium silicate at 1000 g/t) and use it as the

liquid for wet grinding.

Analysis:
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Particle Size Distribution (PSD): After each run, carefully discharge the ground product.

Perform wet and dry sieving to separate the particles into different size fractions. Use a

laser particle size analyzer to accurately quantify the amount of slime (e.g., the percentage

of particles <20 μm).

Tungsten Assay: Analyze the tungsten (WO₃) content in each size fraction to understand

the distribution of the valuable mineral and calculate recovery losses in the slime fraction.

Data Evaluation:

Compile the PSD and assay data into tables.

Plot the percentage of slime generated against grinding time for each mill type.

Identify the conditions that produce the lowest percentage of slime while still achieving the

target liberation size for effective downstream separation.

Data Presentation
Table 1: Example of Grinding Parameter Optimization
The following data, adapted from a study on phosphate ore, illustrates how process parameters

can be optimized to maximize the yield of desired particle sizes and reduce slimes. A similar

approach can be applied to wolframite.

Parameter Optimized Value

Grinding Time (t) 5.1 min

Occupied Volume of Balls (v) 42.6 %

Rotational Speed (% of Critical) (s) 81.2 %

Solid Concentration (c) 50.7 %

Predicted Result Maximum Target Particle Yield: 87.6%

(Source: Adapted from a study on controlling

grinding parameters to reduce slimes in

phosphate ore)[11]
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Table 2: Recovery Rates from Different Wolframite
Processes
This table shows typical recovery results from different stages or processes, highlighting the

challenges of fine particle recovery.

Process
Description

WO₃ Grade in
Concentrate

WO₃ Recovery Rate Reference

Standard Wolframite

Concentration (with

magnetic separation

for slimes)

60.76% 91.42% [2]

Recycling Fine

Wolframite Slime

(Flotation-Centrifugal

Process)

36.87% 62.90% [5]

Visualizations
Logical & Experimental Workflows
The following diagrams illustrate the key relationships and processes involved in optimizing

wolframite grinding.
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Caption: Workflow for optimizing wolframite grinding to minimize slime.
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Caption: Cause-and-effect diagram of factors leading to tungsten slime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [minimizing tungsten slime production in wolframite
grinding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13744602#minimizing-tungsten-slime-production-in-
wolframite-grinding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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